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Compound of Interest

Compound Name: 7-Bromohept-1-yne

Cat. No.: B2833557

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 7-Bromohept-1-yne
(CAS No. 81216-14-0), a versatile bifunctional molecule utilized in advanced organic synthesis,
particularly in the construction of complex molecular architectures and as a linker in Proteolysis
Targeting Chimeras (PROTACS). Given its hazardous properties, a thorough understanding of
its safety profile and proper handling procedures is critical for ensuring laboratory safety.

Chemical and Physical Properties

7-Bromohept-1-yne is a liquid at room temperature.[1] While specific experimental data for
some physical properties are limited, the following table summarizes available information. For
context, properties of the closely related compound 7-bromo-1-heptene are also provided.
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Value for 7-Bromo-

Value for 7-
Property 1-heptene (for Source
Bromohept-1-yne .
comparison)
Molecular Formula C7H11Br C7H13Br [2]
Molecular Weight 175.07 g/mol 177.08 g/mol [2]
CAS Number 81216-14-0 4117-09-3
Appearance Liquid Colorless liquid
Boiling Point Data not available 27 °C at 1 mmHg
Density Data not available 1.162 g/mL at 25 °C
Flash Point Data not available 58.3 °C (closed cup)
2-8°C, sealed in dry ]
Storage Temperature Store in a cool place [3]

conditions

Hazard Identification and Safety Precautions

7-Bromohept-1-yne is classified as a hazardous chemical. All personnel handling this

compound must be thoroughly familiar with its potential hazards and the required safety

precautions.

GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 7-Bromohept-1-yne is classified as follows:

Hazard Class Category
Flammable liquids Category 2
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A
Specific target organ toxicity — single exposure
] o Category 3
(Respiratory tract irritation)
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Source:[2]
Signal Word:Danger
Hazard Pictograms:

l~iFlame pictogramlr:Echamation mark pictogram

Hazard and Precautionary Statements

Hazard Statements:[2]

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
table below.
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Code Precaution
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
Ground and bond container and receiving
P240 _
equipment.
P21 Use explosion-proof electrical/ventilating/lighting
equipment.
pP242 Use non-sparking tools.
P243 Take action to prevent static discharges.
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
P302+P352 IF ON SKIN: Wash with plenty of water.
IF ON SKIN (or hair): Take off immediately all
P303+P361+P353 contaminated clothing. Rinse skin with
water/shower.
IF INHALED: Remove person to fresh air and
P304+P340 )
keep comfortable for breathing.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
Call a POISON CENTER/doctor if you feel
pP312
unwell.
If skin irritation occurs: Get medical
P332+P313 ] )
advice/attention.
© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2833557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

If eye irritation persists: Get medical

P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362

before reuse.

In case of fire: Use dry sand, dry chemical or
P370+P378 ) o

alcohol-resistant foam to extinguish.

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.
P403+P235 Store in a well-ventilated place. Keep cool.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Information

Specific toxicological data for 7-Bromohept-1-yne, such as LD50 values, are not readily
available in the reviewed literature.[3] However, based on its GHS classification, it is known to
cause skin, eye, and respiratory tract irritation.[2] All handling should be performed with
appropriate personal protective equipment to minimize exposure.

Handling and Storage
Engineering Controls

o Work with 7-Bromohept-1-yne should be conducted in a well-ventilated chemical fume
hood.

» Use explosion-proof electrical, ventilating, and lighting equipment.[4]

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)
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» Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

» Skin Protection: Wear chemically resistant gloves (e.g., heoprene or nitrile rubber) and a lab
coat.[4]

» Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a
NIOSH-certified organic vapor respirator should be used.[4]

Storage

o Store in a tightly closed container in a dry, well-ventilated area.[3]

e Keep in a cool place, with recommended storage at 2-8°C.

o Store away from incompatible materials and sources of ignition.[3]
Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.[3]

» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[3]
e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Upon combustion, may produce carbon oxides and
hydrogen bromide.[5]

Experimental Protocols

7-Bromohept-1-yne is a key reagent in several important organic transformations. The
following sections provide detailed methodologies for its use in Sonogashira coupling and as a
PROTAC linker.

Sonogashira Coupling

The Sonogashira coupling is a cross-coupling reaction between a terminal alkyne and an aryl
or vinyl halide, catalyzed by palladium and copper complexes.[6] This reaction is widely used to
form carbon-carbon bonds.[6]
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General Procedure:

 Inert Atmosphere: All glassware should be oven-dried and the reaction should be set up
under an inert atmosphere (e.g., nitrogen or argon).

e Solvent and Base: A suitable solvent (e.g., THF, triethylamine) is degassed by bubbling with
an inert gas for at least 30 minutes. Triethylamine often serves as both the solvent and the
base.[7]

e Reaction Setup: To a reaction flask, add the aryl halide (1 equivalent), 7-Bromohept-1-yne
(1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPhs)2Clz, 1-5 mol%), and a copper(l)
co-catalyst (e.g., Cul, 1-5 mol%).[7]

e Reaction Conditions: The reaction mixture is stirred at room temperature or gently heated
until the starting material is consumed, as monitored by TLC or GC-MS.

o Work-up: Upon completion, the reaction mixture is filtered to remove the amine salt
precipitate. The filtrate is then concentrated under reduced pressure. The residue is
redissolved in an organic solvent (e.g., ethyl acetate), washed with water and brine, dried
over anhydrous sodium sulfate, and concentrated.

 Purification: The crude product is purified by column chromatography on silica gel.
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Figure 1. Workflow for a Sonogashira Coupling Reaction.

Use as a PROTAC Linker

7-Bromohept-1-yne serves as a versatile linker in the synthesis of PROTACSs, which are
bifunctional molecules that induce the degradation of a target protein.[8] The alkyne and
bromide functionalities allow for sequential conjugation to a protein of interest (POI) ligand and
an E3 ligase ligand.

General Synthetic Strategy:

« First Conjugation (e.g., Sonogashira Coupling): The terminal alkyne of 7-Bromohept-1-yne
is coupled to an aryl halide-functionalized POI ligand using the Sonogashira reaction
conditions described previously.

 Purification: The resulting POI-linker conjugate is purified by chromatography.

e Second Conjugation (e.g., Nucleophilic Substitution): The bromide of the POI-linker
conjugate is then displaced by a nucleophilic group (e.g., an amine or thiol) on the E3 ligase
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ligand. This reaction is typically carried out in a polar aprotic solvent (e.g., DMF, DMSO) with
a non-nucleophilic base (e.g., DIPEA).

» Final Purification: The final PROTAC molecule is purified by preparative HPLC.

Step 1: Sonogashira Coupling

POI Ligand
(with Aryl Halide) THETEMBIEEi1L 37T

Sonogashira
Coupling

l Step 2: Nucleophilic Substitution

E3 Ligase Ligand
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Figure 2. General workflow for PROTAC synthesis using 7-Bromohept-1-yne.

Emergency Procedures
Fire Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Specific Hazards: Highly flammable liquid and vapor. Vapors may travel to a source of
ignition and flash back. Containers may explode when heated.[4]

» Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[4]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Remove all sources of ignition.

[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

o Containment and Cleaning: Absorb with an inert absorbent material (e.g., vermiculite, sand,
or earth) and dispose of as hazardous waste. Use non-sparking tools.
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Figure 3. Decision workflow for handling a 7-Bromohept-1-yne spill.

Disposal Considerations
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Dispose of 7-Bromohept-1-yne and any contaminated materials in accordance with local,
state, and federal regulations. This material should be treated as hazardous waste.

This technical guide is intended to provide comprehensive safety and handling information for
7-Bromohept-1-yne. It is not a substitute for a thorough risk assessment and adherence to all
institutional and regulatory safety protocols. Always consult the most up-to-date Safety Data
Sheet (SDS) before working with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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